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Compound of Interest

Compound Name:
4-Chloro-6-methoxy-8-

methylquinazoline

CAS No.: 1565479-60-8

Cat. No.: B2381736

Get Quote

Executive Summary & Molecular Architecture
4-Chloro-6-methoxy-8-methylquinazoline (CAS: 1565479-60-8) is a specialized heterocyclic

building block used primarily in the development of tyrosine kinase inhibitors (TKIs). Unlike the

commoditized 6,7-dimethoxyquinazoline scaffold (found in first-generation EGFR inhibitors like

Gefitinib), this 6,8-disubstituted variant introduces specific steric and electronic properties that

modulate binding affinity and metabolic stability.
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Property Detail

IUPAC Name 4-Chloro-6-methoxy-8-methylquinazoline

CAS Number 1565479-60-8

Molecular Formula C₁₀H₉ClN₂O

Molecular Weight 208.64 g/mol

SMILES COc1cc(C)c2nc(Cl)ncc2c1

Key Precursor
2-Amino-5-methoxy-3-methylbenzoic acid (CAS:

1180497-46-4)

Structural Analysis & Electronic Effects
C4-Chlorine (The Warhead): The chlorine atom at position 4 is highly labile due to the

electron-deficient nature of the pyrimidine ring (N1 and N3 pull density). This makes C4 the

primary site for Nucleophilic Aromatic Substitution (

).

C6-Methoxy Group (Electronic Donor): The methoxy group at C6 is an electron-donating

group (EDG) via resonance. It increases the electron density of the benzene ring but has a

minimal deactivating effect on the C4 position, preserving reactivity toward anilines.

C8-Methyl Group (Steric Modulator): This is the critical differentiator. The methyl group at C8

provides steric bulk that can:

Restrict the rotational freedom of the quinazoline core within a kinase binding pocket

(entropic optimization).

Block metabolic oxidation at the C8 position.

Create a hydrophobic interaction with the "gatekeeper" residues in target proteins (e.g.,

EGFR, VEGFR).

Synthetic Pathway (Self-Validating Protocol)
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The synthesis of 4-Chloro-6-methoxy-8-methylquinazoline requires a rigorous two-step

protocol starting from the anthranilic acid derivative. This workflow prioritizes yield and purity,

minimizing the formation of hydrolysis byproducts.

Step 1: Cyclization to the Quinazolinone
Objective: Convert 2-amino-5-methoxy-3-methylbenzoic acid into 6-methoxy-8-

methylquinazolin-4(3H)-one.

Reagents: Formamidine acetate (1.5 eq) or Formamide (excess).

Solvent: 2-Methoxyethanol (for temperature control ~125°C).

Mechanism: Condensation followed by dehydrative cyclization.

Protocol:

Charge a reaction vessel with 2-amino-5-methoxy-3-methylbenzoic acid (1.0 eq) and

Formamidine acetate (1.5 eq).

Add 2-Methoxyethanol (10 volumes).

Heat to reflux (125–130°C) for 6–8 hours. Monitor by LC-MS for the disappearance of the

starting material (

).

Cool the mixture to room temperature. The product often precipitates.

Dilute with water (20 volumes) and stir for 30 minutes to maximize precipitation.

Filter the solid, wash with water and cold ethanol. Dry under vacuum at 50°C.

Checkpoint: Target mass

. Appearance: Off-white to pale yellow solid.

Step 2: Chlorination (The Critical Activation)
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Objective: Convert the tautomeric hydroxy group (lactam) at C4 to a chloro group.

Reagents: Phosphorus Oxychloride (

, solvent/reagent), Diisopropylethylamine (DIPEA, cat. base).

Safety Note:

is corrosive and reacts violently with water.

Protocol:

Suspend 6-methoxy-8-methylquinazolin-4(3H)-one (1.0 eq) in neat

(5–8 volumes).

Add DIPEA (0.5 eq) dropwise. This catalyzes the reaction by scavenging HCl.

Heat to reflux (105°C) for 3–5 hours. The suspension will clear as the chloro-derivative is

formed (soluble in

).

Quenching (Critical Step): Remove excess

via rotary evaporation to obtain a thick oil.

Dissolve the residue in Dichloromethane (DCM).

Pour the DCM solution slowly into a stirred mixture of ice and saturated

. Do not add water to the oil directly to avoid thermal runaway.

Separate the organic layer, dry over

, and concentrate.

Checkpoint: Target mass

(Cl isotope pattern). Product should be a yellow/tan solid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2381736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Mechanism & Visualization
The following diagrams illustrate the synthetic logic and the downstream reactivity profile.

Synthesis & Reactivity Flow
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Figure 1: Synthetic route from benzoic acid precursor to the active chloro-quinazoline scaffold.

SNAr Mechanism at C4
The utility of this molecule lies in its reaction with anilines to form the final drug candidate.

4-Chloro-Quinazoline
(Electrophile)

Meisenheimer-like
Transition State

Nucleophilic Attack (N -> C4)

Substituted Aniline
(Nucleophile)

Nucleophilic Attack (N -> C4)

4-Anilinoquinazoline
(Inhibitor)

Elimination of HCl
(Aromatization)

Click to download full resolution via product page

Figure 2: Mechanism of action for coupling the scaffold with functionalized anilines.
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Applications in Drug Discovery[4]
This scaffold is a "privileged structure" for targeting ATP-binding pockets of kinases.

Structure-Activity Relationship (SAR) Implications
EGFR Inhibition: The 4-anilinoquinazoline motif mimics the adenine ring of ATP. The 6-

methoxy group often points towards the solvent front or interacts with the ribose-binding

region.

8-Methyl Effect: In many EGFR mutants (e.g., T790M), the gatekeeper residue becomes

bulky (Methionine). A substituent at C8 can clash with this residue if too large, but a methyl

group is often small enough to be tolerated while providing a distinct twist that improves

selectivity over wild-type EGFR.

Solubility: The 8-methyl group increases lipophilicity (

), which may improve cell permeability compared to more polar analogs.

Comparative Data
Scaffold Variant C6 Substituent C8 Substituent

Primary
Application

Gefitinib Core -O-Morpholino H EGFR (Lung Cancer)

Erlotinib Core -O-Methoxyethoxy H
EGFR

(Lung/Pancreatic)

Target Molecule -OMe -Me
Next-Gen Kinase

Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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